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Quantitative Data on Nux Vomica Alkaloids

Table 1: Alkaloid Composition in Different Extracts This table compares the alkaloid profiles of a

standard total alkaloid fraction (TAF) and a modified fraction (MTAF) where much of the strychnine has

been removed [1].

Alkaloid Component
TAF (Total Alkaloid
Fraction)

MTAF (Modified Total Alkaloid
Fraction)

Strychnine 42.35% ± 2.22% 18.05% ± 1.07%

Brucine 20.56% ± 0.95% 40.67% ± 1.15%

Brucine N-oxide 0.091% ± 0.007% 0.250% ± 0.029%

Ratio
(Brucine:Strychnine)

1:2.05 2.2:1

Table 2: Toxicity and Pharmacological Activity of Key Alkaloids This table compares the toxicity and

observed activities of the two main alkaloids [1].
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Parameter Strychnine Brucine

Acute Toxicity (Oral LD₅₀ in
mice)

6.62 mg/kg [1] 78 mg/kg [1]

Analgesic Activity Not significant [1] Significant [1]

Anti-inflammatory Activity Not significant [1] Significant [1]

Antitumor Activity (IC₅₀ on
HepG2 cells)

0.52 mM [1] 0.10 mM [1]

Mechanism of Action Competitive antagonist of glycine
receptors [2] [3]

Similar to strychnine, but less
potent [4]

Experimental Protocols for Alkaloid Handling

For researchers working with these compounds, here are key methodologies for extraction and analysis.

Extraction and Purification: One patent describes a method where powdered nux vomica is
defatted and then extracted with ethanol. The extract is concentrated, dissolved in acid, and filtered.

The supernatant is then basified and subsequently extracted with an organic solvent like
dichloromethane to obtain the total alkaloids [5].

Toxicity Testing (Acute): The oral LD₅₀ (median lethal dose) of alkaloid fractions can be determined
in animal models like mice. The test involves administering increasing doses of the fraction and

observing mortality over a set period (e.g., 24 hours). Data is analyzed using standard statistical
methods like the Bliss method to calculate the LD₅₀ value and its confidence interval [1].

Analytical Methods (HPLC): High-performance liquid chromatography (HPLC) is used to determine
the alkaloid composition of extracts. Methods are validated for selectivity, linearity, precision, and

accuracy. This allows for the quantification of strychnine, brucine, and other alkaloids in complex
mixtures like TAF and MTAF [1].

Mechanism of Action and Signaling Pathway

Strychnine's primary mechanism is the inhibition of postsynaptic glycine receptors in the spinal cord and

brainstem. The following diagram illustrates this neurotoxic pathway.
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Interpretation and Research Context

The term you used, "strychnine phosphate," may refer to a specific salt form of the alkaloid. Strychnine is

often used in research as strychnine nitrate or strychnine hydrochloride due to their better solubility in

water compared to the free base [2]. The phosphate salt could be another such derivative, but it is not a

naturally occurring compound in the Strychnos nux-vomica plant. The natural product and the focus of the

available technical literature is on the alkaloids themselves, primarily strychnine and brucine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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